Cas no 105957-86-6 (Benzenamine, 4-[1-methyl-1-[4-(1-methylethyl)phenyl]ethyl]-2-nitro-)

• Product Name: Benzenamine, 4-[1-methyl-1-[4-(1-methylethyl)phenyl]ethyl]-2-nitro-
• CAS No: 105957-86-6
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 1165539
• Update Time: 2024-07-26

Benzenamine, 4-[1-methyl-1-[4-(1-methylethyl)phenyl]ethyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[1-methyl-1-[4-(1-methylethyl)phenyl]ethyl]-2-nitro-

• Inchi： 1S/C18H22N2O2/c1-12(2)13-5-7-14(8-6-13)18(3,4)15-9-10-16(19)17(11-15)20(21)22/h5-12H,19H2,1-4H3
• InChI Key： NQNPXTYNPDHLCP-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C(C)(C2=CC=C(C(C)C)C=C2)C)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 298.16826

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 429.2±33.0 °C(Predicted)
• PSA: 69.16
• pka: 0.27±0.25(Predicted)